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Compound of Interest

Compound Name: 2,4,5-Trimethylbenzo[d]thiazole

Cat. No.: B1521107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,4,5-trimethylbenzo[d]thiazole, a

polysubstituted benzothiazole derivative. Due to the limited specific historical and experimental

data available in scientific literature for this particular compound, this document focuses on its

fundamental chemical properties and outlines a proposed, robust synthetic pathway. This guide

is intended to serve as a foundational resource for researchers in organic synthesis, medicinal

chemistry, and drug development, providing the necessary theoretical and practical framework

for its synthesis and further investigation.

Introduction
Benzothiazoles are a class of heterocyclic compounds characterized by a benzene ring fused

to a thiazole ring. This scaffold is of significant interest in medicinal chemistry and materials

science due to its presence in a wide array of biologically active compounds and functional

materials. The substitution pattern on the benzothiazole core plays a crucial role in modulating

its physicochemical properties and biological activity. 2,4,5-Trimethylbenzo[d]thiazole
represents a specific, yet sparsely documented, member of this family. This guide aims to

bridge the information gap by presenting its known properties and a detailed, proposed

experimental protocol for its synthesis, thereby enabling its accessibility for further research

and application.
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Physicochemical Properties
While extensive experimental data for 2,4,5-trimethylbenzo[d]thiazole is not readily available

in the surveyed literature, its basic molecular properties have been established and are

summarized in the table below.

Property Value Source

Molecular Formula C₁₀H₁₁NS ChemShuttle

Molecular Weight 177.27 g/mol ChemShuttle

CAS Number 401936-07-0 ChemShuttle

Note: Spectroscopic and other quantitative data are not available in the cited literature.

Researchers are encouraged to perform full characterization upon synthesis.

Proposed Synthetic Pathway
The synthesis of 2,4,5-trimethylbenzo[d]thiazole can be logically approached through the

well-established condensation of a substituted 2-aminothiophenol with a suitable electrophile.

Given the commercial unavailability of the key intermediate, 2-amino-3,4-dimethylbenzenethiol,

a multi-step synthesis commencing from 3,4-dimethylaniline is proposed.
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3,4-Dimethylaniline 3,4-Dimethyl-2-nitroaniline  Nitration   3,4-Dimethyl-2-nitrobenzenediazonium chloride  Diazotization   Bis(3,4-dimethyl-2-nitrophenyl) disulfide  Disulfide formation   2-Amino-3,4-dimethylbenzenethiol  Reduction   2,4,5-Trimethylbenzo[d]thiazole  Cyclization/Condensation  

Synthesis

Purification & Analysis

Start: 3,4-Dimethylaniline

Nitration

Diazotization & Disulfide Formation

Reduction

Cyclization

Isolation

Column Chromatography / Recrystallization

Spectroscopic Analysis (NMR, IR, MS)

2,4,5-Trimethylbenzo[d]thiazole

Final Product
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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